4-(benzylsulfanyl)-1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole
Overview
Description
Scientific Research Applications
Alternative Synthesis Approaches
- Bijev & Prodanova (2004) developed an alternative approach for synthesizing pyrrole-1,3,4-thiadiazoles of pharmacological interest, overcoming challenges in the formation of secondary products during the synthesis of pyrazole derivatives (Bijev & Prodanova, 2004).
Pharmacological Investigations
- Gokulan et al. (2012) synthesized a series of pyrazole derivatives, including 4-(benzylsulfanyl)-1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole, for investigating their analgesic and anti-inflammatory activities (Gokulan, Jayakar, Alagarsamy, & Solomon, 2012).
Novel Derivative Synthesis
- Xiao et al. (2008) synthesized a series of pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine derivatives, aiming to obtain potent and selective antagonists for the A2A adenosine receptor or potent pesticide lead compounds (Xiao, Li, Meng, & Shi, 2008).
Application in Bioanalytical Standards
- Rozze & Fray (2009) described the preparation of deuterated PF-2413873, a compound related to this compound, for use as a bioanalytical standard in clinical trials (Rozze & Fray, 2009).
Antibacterial Activity
- Bildirici, Şener, & Tozlu (2007) synthesized derivatives of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid and evaluated their antibacterial activities against Gram-positive and Gram-negative bacteria (Bildirici, Şener, & Tozlu, 2007).
Metallomacrocyclic Complex Synthesis
- Guerrero et al. (2008) synthesized new 3,5-dimethylpyrazolic hybrid ligands, which were used to form palladium(II) complexes, indicating potential applications in the field of inorganic chemistry (Guerrero et al., 2008).
Green Mechanochemical Synthesis
- Saeed & Channar (2017) utilized a grinding-induced, sequential one-pot three-component reaction for the synthesis of a series of new 3,5-dimethyl-4-(arylsulfanyl)pyrazoles under solvent-free conditions (Saeed & Channar, 2017).
DFT Studies on Corrosion Inhibition
- Wang et al. (2006) conducted a theoretical study using density functional theory (DFT) on bipyrazolic-type organic compounds, including derivatives of this compound, to elucidate their potential activity as corrosion inhibitors (Wang, Wang, Wang, Wang, & Liu, 2006).
Various Chemical Reactions and Synthesis
- Other studies have focused on the synthesis of various derivatives of 1H-pyrazole, exploring their chemical properties and potential applications in fields such as organic chemistry, pharmaceutical research, and materials science. These studies include the work of Higashino et al. (1983), Lavanya et al. (2014), Hai-wei (2013), Kendre et al. (2013), Mikhed’kina et al. (2009), Gardiner et al. (2016), Quiroga et al. (1998), Rudyakova et al. (2009), Olguín & Brooker (2011), Patel et al. (2004), and Al-Smaisim (2012) (Higashino et al., 1983), (Lavanya, Padmavathi, & Padmaja, 2014), (Hai-wei, 2013), (Kendre, Landge, Jadhav, & Bhusare, 2013), (Mikhed’kina, Bylina, Mel’nik, & Kozhich, 2009), (Gardiner, Martinez‐Botella, Tsanaktsidis, & Moad, 2016), (Quiroga et al., 1998), (Rudyakova et al., 2009), (Olguín & Brooker, 2011), (Patel et al., 2004), (Al-Smaisim, 2012).
Safety and Hazards
Properties
IUPAC Name |
4-benzylsulfanyl-1-(cyclopropylmethyl)-3,5-dimethylpyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2S/c1-12-16(19-11-15-6-4-3-5-7-15)13(2)18(17-12)10-14-8-9-14/h3-7,14H,8-11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEZYAQWDCVKQRP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC2CC2)C)SCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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